3-chloro-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-4-fluorobenzenesulfonamide

• IUPAC Name: 3-chloro-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C18H15ClFN3O4S2/c1-2-28(24,25)18-10-9-17(21-22-18)12-3-5-13(6-4-12)23-29(26,27)14-7-8-16(20)15(19)11-14/h3-11,23H,2H2,1H3
• InChI Key: HESLUPZWAZFPSV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C18H15ClFN3O4S2
• Molecular Weight: 455.9 g/mol

Description

3-chloro-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-4-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C18H15ClFN3O4S2 and its molecular weight is 455.9. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-HIV Activities

Research indicates that sulfonamide derivatives possess in vitro anticancer and anti-HIV activities. For instance, the synthesis and evaluation of new 2-mercaptobenzenesulfonamides have shown promising results against leukemia cell lines and moderate anti-HIV activities (Pomarnacka & Kornicka, 2001). This suggests that sulfonamides, through specific structural modifications, could be tailored to enhance their therapeutic profiles against cancer and HIV.

Pro-apoptotic Effects in Cancer Cells

Sulfonamide derivatives have been synthesized and shown to exert pro-apoptotic effects on cancer cells by activating p38/ERK phosphorylation. These compounds significantly reduce cell proliferation and induce the expression of pro-apoptotic genes (Cumaoğlu et al., 2015). The ability to trigger apoptotic pathways in cancer cells highlights the therapeutic potential of sulfonamide compounds in oncology.

Role as Carbonic Anhydrase Inhibitors

Another significant application of sulfonamide derivatives is their role as inhibitors of carbonic anhydrase, a family of enzymes involved in many physiological processes. Unprotected primary sulfonamide groups have facilitated the synthesis of novel classes of primary sulfonamides that exhibit strong inhibition of human carbonic anhydrases, relevant for therapeutic applications (Sapegin et al., 2018). This underscores the versatility of sulfonamides in developing inhibitors for various isoforms of carbonic anhydrase, potentially useful in treating conditions like glaucoma, epilepsy, and certain types of edema.